![molecular formula C9H9Cl2N5OS B1149710 rac Hydroxy Tizanidine Hydrochloride CAS No. 125292-31-1](/img/structure/B1149710.png)
rac Hydroxy Tizanidine Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Rac Hydroxy Tizanidine Hydrochloride is a metabolite of Tizanidine . It has a molecular weight of 306.17 and a molecular formula of C9H9Cl2N5OS .
Synthesis Analysis
Tizanidine hydrochloride-loaded proniosomes (TZN-PN) were prepared by coacervation phase separation method for enhanced oral delivery and therapeutic activity .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H8ClN5OS . The SMILES representation is Cl.OC1CN=C(Nc2c(Cl)ccc3nsnc23)N1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 306.17 and a molecular formula of C9H8ClN5OS .Mechanism of Action
Tizanidine, the parent compound of rac Hydroxy Tizanidine Hydrochloride, is an alpha-2 adrenergic agonist. Its action arises from agonistic activity at noradrenergic alpha 2 receptors, resulting in both direct impairment of excitatory amino acid release from spinal interneurons and a concomitant inhibition of facilitatory coeruleospinal pathways .
Future Directions
Research is ongoing to improve the delivery and therapeutic activity of Tizanidine, the parent compound of rac Hydroxy Tizanidine Hydrochloride. For instance, a study has been conducted to prepare Tizanidine hydrochloride-loaded proniosomes (TZN-PN) aiming at enhanced oral delivery and therapeutic activity .
properties
IUPAC Name |
2-[(5-chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN5OS.ClH/c10-4-1-2-5-8(15-17-14-5)7(4)13-9-11-3-6(16)12-9;/h1-2,6,16H,3H2,(H2,11,12,13);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBGLZBVUVNNRIP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=N1)NC2=C(C=CC3=NSN=C32)Cl)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90849602 |
Source
|
Record name | 2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90849602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
125292-31-1 |
Source
|
Record name | 2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90849602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.